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Compound of Interest

Compound Name: 9-Acetylphenanthrene

Cat. No.: B180964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 9-
Acetylphenanthrene, a key physical property for its identification, purity assessment, and

handling in a laboratory setting. This document outlines the reported melting point values,

detailed experimental protocols for its determination, and a visual representation of the

experimental workflow.

Quantitative Data: Melting Point of 9-
Acetylphenanthrene
The melting point of 9-Acetylphenanthrene has been reported in various chemical literature

and databases. A summary of these findings is presented in the table below for easy

comparison. The slight variations in the reported values can be attributed to the purity of the

sample and the specific experimental conditions used for determination.

Reported Melting Point (°C) Source Type

73-74 Literature[1][2][3][4][5][6]

74.5 Chemical Supplier Data[7]
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Experimental Protocols for Melting Point
Determination
The determination of a substance's melting point is a fundamental analytical technique in

chemistry. Below are detailed methodologies for determining the melting point of 9-
Acetylphenanthrene using both traditional and modern instrumentation.

2.1. Capillary Method using a Thiele Tube

This classic method utilizes a Thiele tube to ensure uniform heating of the sample.

Materials:

9-Acetylphenanthrene sample, finely powdered

Capillary tubes (sealed at one end)

Thermometer

Thiele tube

Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or other heat source

Rubber band or a small slice of rubber tubing

Mortar and pestle

Procedure:

Sample Preparation:

Ensure the 9-Acetylphenanthrene sample is completely dry.

Grind the crystalline sample into a fine powder using a mortar and pestle.
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Press the open end of a capillary tube into the powdered sample until a small amount of

the solid is packed into the tube.

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the sealed

end.

Continue this process until the packed sample is approximately 2-3 mm high.[3]

Apparatus Assembly:

Attach the capillary tube to the thermometer using a small rubber band. The sample in the

capillary tube should be aligned with the bulb of the thermometer.

Ensure the rubber band is positioned above the level of the heating oil to prevent it from

softening and breaking during heating.

Clamp the Thiele tube to a retort stand.

Insert the thermometer and attached capillary tube into the Thiele tube, ensuring the

thermometer bulb and sample are immersed in the oil in the main arm of the tube.

Melting Point Determination:

Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner. The

design of the Thiele tube will allow for the circulation of the oil, ensuring even heating.

Initially, a rapid heating rate (a few degrees per minute) can be used to approach the

expected melting point.

As the temperature nears the expected melting point of 73-74°C, reduce the heating rate

to approximately 1-2°C per minute to ensure thermal equilibrium.[3]

Observe the sample closely. Record the temperature at which the first drop of liquid

appears (the onset of melting).

Continue heating slowly and record the temperature at which the last solid crystal melts

(the completion of melting).
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The recorded temperature range is the melting point of the sample. For a pure compound,

this range should be narrow (typically 0.5-1°C).

2.2. Digital Melting Point Apparatus

Modern digital melting point apparatuses offer a more controlled and often more accurate

method for determining melting points.

Materials:

9-Acetylphenanthrene sample, finely powdered

Capillary tubes (sealed at one end)

Digital melting point apparatus

Mortar and pestle

Procedure:

Sample Preparation:

Prepare the sample in a capillary tube as described in the Thiele tube method (Section

2.1, Step 1).

Apparatus Operation:

Turn on the digital melting point apparatus and allow it to stabilize.

Set the starting temperature to about 15-20°C below the expected melting point of 9-
Acetylphenanthrene.[1][6]

Set the heating rate (ramp rate). For a preliminary, rapid determination, a higher rate can

be used. For an accurate measurement, a rate of 1-2°C per minute is recommended in the

vicinity of the melting point.[4]

Insert the capillary tube containing the sample into the sample holder of the apparatus.
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Melting Point Determination:

Start the heating program.

Observe the sample through the magnified viewing window.

Record the temperature at the onset of melting (first appearance of liquid).

Record the temperature at the completion of melting (all solid has transformed into liquid).

Many digital instruments can automatically detect and record the melting range.

After the measurement, allow the apparatus to cool down before performing another

measurement.

Mandatory Visualization
The following diagrams illustrate the logical workflow for determining the melting point of 9-
Acetylphenanthrene.
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Experimental Workflow for Melting Point Determination

Sample Preparation

Thiele Tube Method Digital Apparatus Method

Start: Obtain 9-Acetylphenanthrene Sample

Grind sample to a fine powder

Pack powder into a capillary tube (2-3 mm height)

Attach capillary to thermometer Insert capillary into apparatus

Insert assembly into Thiele tube

Heat side arm of Thiele tube

Observe melting and record temperature range

End: Report Melting Point Range

Set starting temperature and ramp rate

Start heating program

Observe melting and record temperature range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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